Cas no 789-06-0 (1-pyren-2-ylethanone)

• Product Name: 1-pyren-2-ylethanone
• CAS No: 789-06-0
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 1793500
• PubChem ID: 3013944
• Update Time: 2025-04-21

1-pyren-2-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-pyren-2-ylethanone
• 2-Acetylpyrene
• Ethanone, 1-(2-pyrenyl)-
• 789-06-0
• DTXSID70229367
• 1-(Pyren-2-yl)ethanone

• Inchi： 1S/C18H12O/c1-11(19)16-9-14-7-5-12-3-2-4-13-6-8-15(10-16)18(14)17(12)13/h2-10H,1H3
• InChI Key： YRBFSDPXSWUPBX-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C2C=CC3=CC=CC4=CC=C(C=1)C2=C34

Computed Properties

• Exact Mass: 244.08886
• Monoisotopic Mass: 244.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07